Cas no 1706444-05-4 (2-Cyclopropylamino-6-methyl-pyridine-3-carbaldehyde)

• Product Name: 2-Cyclopropylamino-6-methyl-pyridine-3-carbaldehyde
• CAS No: 1706444-05-4
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 5171486
• Update Time: 2025-07-23

2-Cyclopropylamino-6-methyl-pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropylamino-6-methyl-pyridine-3-carbaldehyde

• Inchi： 1S/C10H12N2O/c1-7-2-3-8(6-13)10(11-7)12-9-4-5-9/h2-3,6,9H,4-5H2,1H3,(H,11,12)
• InChI Key： PXOQCBYDICUXAQ-UHFFFAOYSA-N
• SMILES： C1(NC2CC2)=NC(C)=CC=C1C=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-Cyclopropylamino-6-methyl-pyridine-3-carbaldehyde

Comprehensive Overview of 2-Cyclopropylamino-6-methyl-pyridine-3-carbaldehyde (CAS No. 1706444-05-4)

2-Cyclopropylamino-6-methyl-pyridine-3-carbaldehyde (CAS No. 1706444-05-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a pyridine core substituted with a cyclopropylamino group and a formyl functionality, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₂N₂O, and precise structural attributes make it a subject of interest for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 2-Cyclopropylamino-6-methyl-pyridine-3-carbaldehyde has surged, driven by their role in developing small-molecule inhibitors and biologically active agents. Researchers frequently explore its potential in kinase inhibition and catalysis, aligning with trends in precision medicine and green chemistry. The compound’s aldehyde group also enables facile derivatization, making it a valuable building block for high-throughput screening libraries.

The synthesis of CAS No. 1706444-05-4 typically involves multi-step organic reactions, including cyclization and selective oxidation protocols. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, addressing industry demands for cost-effective and scalable methodologies. These innovations resonate with the broader push for sustainable chemical manufacturing, a topic frequently searched in academic and industrial forums.

From an analytical perspective, 2-Cyclopropylamino-6-methyl-pyridine-3-carbaldehyde is characterized using techniques like NMR spectroscopy, HPLC, and mass spectrometry. Its purity and stability are critical for applications in drug formulation, where impurities can impact efficacy. This aligns with growing user queries about quality control in APIs (Active Pharmaceutical Ingredients) and regulatory compliance in chemical production.

Beyond pharmaceuticals, this compound’s electron-rich pyridine scaffold finds utility in material science, particularly in designing organic semiconductors and ligands for metal complexes. Such applications tie into trending searches around renewable energy materials and optoelectronic devices, highlighting its interdisciplinary relevance.

In summary, 2-Cyclopropylamino-6-methyl-pyridine-3-carbaldehyde (CAS No. 1706444-05-4) exemplifies the convergence of synthetic chemistry, drug development, and advanced materials. Its adaptability to modern synthetic workflows and alignment with industry trends ensures its continued prominence in scientific literature and commercial applications.